1-azido-6-fluorohexane
Overview
Description
1-Azido-6-fluorohexane (1-A6FH) is a synthetic organic compound with a molecular formula of C6H11N3F. It is a colorless liquid at room temperature and has a boiling point of 94°C. It is a versatile reagent used in organic synthesis and is a valuable tool for studying biological systems. It has been used in a variety of scientific applications, including in biochemistry, medicine, and materials science.
Scientific Research Applications
1-azido-6-fluorohexane has been used in a variety of scientific applications. It has been used as a reagent in organic synthesis, as a fluorescent probe for studying biological systems, and as a tool for studying enzyme inhibition. It has also been used to study the structure and function of proteins, as well as to study the effects of drugs on biological systems.
Mechanism of Action
1-azido-6-fluorohexane acts as a fluorescent probe for studying biological systems. It is able to bind to proteins, nucleic acids, and other biological molecules, and it can be used to study the structure and function of these molecules. Its fluorescence can be detected by fluorescence microscopy, which allows researchers to study the interactions between proteins and other molecules.
Biochemical and Physiological Effects
This compound has been used in a variety of studies to investigate the biochemical and physiological effects of drugs and other compounds. It has been used to study the effects of drugs on enzyme activity, cell metabolism, and protein structure. It has also been used to study the effects of drugs on the immune system and the nervous system.
Advantages and Limitations for Lab Experiments
1-azido-6-fluorohexane has several advantages for use in laboratory experiments. It is a versatile reagent, and it can be used in a variety of applications. It is also relatively stable and has a low toxicity. However, it is also expensive and can be difficult to synthesize in large quantities.
Future Directions
1-azido-6-fluorohexane has a wide range of potential applications in scientific research. It could be used to study the effects of drugs on biological systems, to study the structure and function of proteins, and to develop new drugs and treatments. It could also be used to study the effects of environmental pollutants on biological systems, and to develop new materials with desired properties. Additionally, it could be used to study the effects of genetic mutations on biological systems, and to study the effects of aging on biological systems. Finally, it could be used to develop new imaging techniques for studying biological systems.
Synthesis Methods
1-azido-6-fluorohexane can be synthesized from a variety of starting materials. The most common route is the reaction of 1-fluorohexane with sodium azide in aqueous solution. The reaction is catalyzed by a base, such as sodium hydroxide, and proceeds in two steps. The first step involves the formation of a 1-azido-1-fluorohexane intermediate, which undergoes a second reaction to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-azido-6-fluorohexane can be achieved through a nucleophilic substitution reaction of 1-bromo-6-fluorohexane with sodium azide.", "Starting Materials": [ "1-bromo-6-fluorohexane", "Sodium azide", "Dimethyl sulfoxide (DMSO)", "Sodium chloride (NaCl)", "Water (H2O)" ], "Reaction": [ "Step 1: Dissolve 1-bromo-6-fluorohexane (1.0 g, 4.5 mmol) in DMSO (10 mL) in a round-bottom flask.", "Step 2: Add sodium azide (0.65 g, 10 mmol) to the flask and stir the mixture at room temperature for 24 hours.", "Step 3: Add NaCl (10 g) and H2O (20 mL) to the reaction mixture and extract the product with diethyl ether (3 x 20 mL).", "Step 4: Dry the organic layer over anhydrous Na2SO4 and filter the solution.", "Step 5: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 6: Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain 1-azido-6-fluorohexane as a colorless liquid (yield: 70-80%)." ] } | |
CAS RN |
2304401-85-0 |
Molecular Formula |
C6H12FN3 |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
